Cas no 2349987-36-4 ((2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid)

• Product Name: (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid
• CAS No: 2349987-36-4
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6420342
• PubChem ID: 165995479
• Update Time: 2025-10-31

(2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid
• 2349987-36-4
• EN300-7228927

• Inchi： 1S/C14H17NO4/c16-13(17)12(11-7-4-8-11)15-14(18)19-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,18)(H,16,17)/t12-/m0/s1
• InChI Key： NRKFWZGMZQGGHZ-LBPRGKRZSA-N
• SMILES： OC([C@H](C1CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid

Comprehensive Overview of (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid (CAS No. 2349987-36-4)

(2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid (CAS No. 2349987-36-4) is a chiral carboxylic acid derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound features a cyclobutyl ring and a benzyloxycarbonyl (Cbz) protecting group, making it a versatile intermediate for peptide coupling and drug development. Its unique stereochemistry (2S configuration) enhances its utility in asymmetric synthesis, aligning with the growing demand for enantioselective building blocks in modern medicinal chemistry.

The compound's structural complexity and functional groups have garnered attention in AI-driven drug discovery and high-throughput screening, addressing trending topics like fragment-based drug design (FBDD) and PROTACs (Proteolysis Targeting Chimeras). Researchers frequently search for "chiral cyclobutyl derivatives" or "Cbz-protected amino acids" to explore their role in targeting protein-protein interactions (PPIs) or modulating enzyme activity. CAS No. 2349987-36-4 is often referenced in studies involving peptidomimetics and small-molecule inhibitors, reflecting its relevance in oncology and neurodegenerative disease research.

From a synthetic perspective, (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid serves as a key precursor for constrained peptides, a hotspot in biologics development. Its cyclobutyl moiety introduces ring strain, which can improve metabolic stability and binding affinity—a feature highly sought after in GPCR-targeted therapeutics. Recent publications highlight its use in macrocyclization strategies, answering frequent queries like "how to stabilize peptide backbones" or "best practices for Cbz deprotection."

Environmental and regulatory considerations also play a role in its adoption. Unlike volatile or hazardous intermediates, this compound exhibits favorable green chemistry metrics, aligning with searches for "sustainable chiral synthons." Its solid-state stability and compatibility with flow chemistry setups further enhance its appeal for industrial-scale applications. Analytical methods such as HPLC chiral separation and LC-MS quantification are commonly employed to ensure purity, addressing quality control challenges noted in forums.

In summary, (2S)-2-{[(benzyloxy)carbonyl]amino}-2-cyclobutylacetic acid (CAS No. 2349987-36-4) bridges cutting-edge drug discovery and practical synthesis needs. Its multifaceted applications—from peptide engineering to catalysis research—make it a staple in laboratories focused on innovation. As the pharmaceutical industry shifts toward three-dimensional molecular architectures, this compound's importance will only grow, fueled by its structural elegance and functional adaptability.